(2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H20N4O2S2/c1-11-16(25-12(2)19-11)17(23)21-7-9-22(10-8-21)18-20-15-13(24-3)5-4-6-14(15)26-18/h4-6H,7-10H2,1-3H3
• InChI Key: KDBGYRADMNPYQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)OC
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 1172098-77-9

Description

The compound "(2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone" is a heterocyclic molecule featuring a thiazole-piperazine-benzo[d]thiazole scaffold. Its structure comprises:

• 2,4-Dimethylthiazol-5-yl group: A substituted thiazole ring with methyl groups at positions 2 and 4, contributing to lipophilicity and steric effects.
• Piperazine linker: A six-membered diamine ring that enhances conformational flexibility and facilitates interactions with biological targets.
• 4-Methoxybenzo[d]thiazol-2-yl group: A benzothiazole moiety with a methoxy substituent at position 4, which may influence electronic properties and binding affinity.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to have diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Mode of Action

Thiazole compounds are known for their aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. This property allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom, which could potentially interact with its targets.

Biochemical Pathways

Thiazole compounds are known to affect various biological pathways due to their diverse biological activities. For example, they can influence the synthesis of neurotransmitters such as acetylcholine, which is crucial for the normal functioning of the nervous system.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. These properties could potentially impact the bioavailability of the compound.

Result of Action

Thiazole compounds are known to have various biological effects, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic activities. These effects are likely the result of the compound’s interaction with its targets.

Action Environment

The solubility properties of thiazole compounds suggest that their action could be influenced by the presence of water, alcohol, ether, and various organic solvents.

Biological Activity

The compound (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone is a thiazole derivative that has garnered attention due to its potential biological activities. Thiazole and piperazine derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and neurological effects. This article reviews the synthesis, biological activity, and research findings related to this compound.

Synthesis

The synthesis of the compound typically involves the reaction of 2-substituted-4-methylthiazole-5-carboxylic acid with N-substituted benzyl piperazine in the presence of coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) in DMF (dimethylformamide) . The resulting compounds are characterized using various spectroscopic methods.

Antimicrobial Activity

A significant aspect of the biological evaluation of this compound is its antimicrobial activity . Studies have shown that many derivatives exhibit moderate to excellent antimicrobial properties against a range of bacterial strains. For instance, in vitro tests indicated that several synthesized compounds demonstrated effective antibacterial activity, with some achieving minimum inhibitory concentrations (MICs) in the low micromolar range .

Table 1: Antimicrobial Activity of Synthesized Compounds

Compound	R Group	MIC (µM)	Activity Level
5a	CH3	5.0	Excellent
5b	C6H5	10.0	Good
5c	Cl	15.0	Moderate
5d	Br	20.0	Moderate

Neuroprotective Effects

Recent studies have highlighted the neuroprotective potential of thiazole derivatives. For example, compounds similar to (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone have been evaluated for their ability to inhibit neuronal nitric oxide synthase (nNOS), which is implicated in neurodegenerative diseases. In vitro assays demonstrated significant inhibition of nNOS activity, suggesting potential therapeutic applications in conditions like Parkinson's disease .

Table 2: nNOS Inhibition Assay Results

Compound	nNOS Inhibition (%)	eNOS Inhibition (%)	iNOS Inhibition (%)
Compound A	66.73 ± 1.51	28.70 ± 1.39	13.26 ± 1.01
Compound B	70.00 ± 2.00	30.00 ± 3.00	15.00 ± 1.50

Case Studies

Several case studies illustrate the efficacy of thiazole-based compounds in various biological contexts:

• Antimycobacterial Activity : A study evaluated a series of benzo[d]thiazol-2-yl(piperazin-1-yl)methanones against Mycobacterium tuberculosis. Compounds exhibited promising anti-tubercular activity with MICs ranging from 2.35 to 7.94 µM, indicating their potential as new chemotherapeutic agents .
• Cytotoxicity Screening : In a cytotoxicity assessment involving six tumor cell lines, certain derivatives demonstrated significant cytotoxic effects, suggesting their utility in cancer therapy .

Scientific Research Applications

The compound exhibits a range of biological activities, primarily due to the thiazole and piperazine moieties. These functionalities contribute to its potential as an antimicrobial , anticancer , and anti-inflammatory agent .

Antimicrobial Activity

Research indicates that compounds similar to (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone exhibit significant antimicrobial properties. A study highlighted the following minimum inhibitory concentrations (MIC) against various bacterial strains:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	12 µg/mL
Compound B	S. aureus	10 µg/mL
Compound C	P. aeruginosa	15 µg/mL

These results suggest that the thiazole and piperazine structures enhance the antimicrobial efficacy of the compounds .

Anticancer Potential

The compound has shown promise in anticancer research, particularly in inducing apoptosis in cancer cells. Studies have demonstrated that it can:

• Induce S phase arrest in the cell cycle.
• Up-regulate pro-apoptotic proteins while down-regulating anti-apoptotic proteins.

This dual action suggests a potential role in cancer therapeutics .

Case Study 1: Antimicrobial Efficacy

A study conducted on synthesized derivatives of thiazole compounds found that several exhibited moderate to good activity against common bacterial strains. The results indicated a correlation between structural modifications and increased antimicrobial potency.

Case Study 2: Cancer Cell Line Studies

In vitro studies using various cancer cell lines showed that the compound could significantly reduce cell viability through apoptosis induction mechanisms involving mitochondrial dysfunction and caspase activation .

Chemical Reactions Analysis

Key Synthetic Pathways

The compound is synthesized via multi-step reactions involving:

• Piperazine Functionalization :

  • The 4-(4-methoxybenzo[d]thiazol-2-yl)piperazine intermediate is prepared through nucleophilic aromatic substitution (SNAr) between 2-chloro-4-methoxybenzo[d]thiazole and piperazine under reflux in ethanol .

  • Yield optimization is achieved using microwave-assisted synthesis (60–80% yields) .

• Methanone Bridge Formation :

  • The thiazole moiety (2,4-dimethylthiazol-5-yl) is introduced via a Friedel-Crafts acylation or carbodiimide-mediated coupling (e.g., EDC/HOBt) between the piperazine intermediate and 2,4-dimethylthiazole-5-carboxylic acid .

  • Reaction conditions: Dichloromethane (DCM) or dimethylformamide (DMF), room temperature to 60°C, 12–24 hours .

Representative Reaction Scheme

Step	Reaction Type	Reagents/Conditions	Yield
1	SNAr	Piperazine, EtOH, reflux, 8h	75%
2	Carbodiimide Coupling	EDC, HOBt, DMF, 60°C, 24h	68%

Hydrolytic Stability

• Acidic Conditions (pH < 3) : Rapid hydrolysis of the methanone bridge occurs, yielding 2,4-dimethylthiazole-5-carboxylic acid and 4-(4-methoxybenzo[d]thiazol-2-yl)piperazine .

• Basic Conditions (pH > 10) : The methoxy group on the benzothiazole undergoes demethylation, forming a hydroxyl derivative.

Thermal Stability

• Stable up to 200°C (TGA data), with decomposition observed at higher temperatures due to cleavage of the piperazine-thiazole bond .

Piperazine Ring Modifications

The secondary amines in the piperazine ring are reactive toward:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in acetonitrile to form N-alkyl derivatives .

• Acylation : Acetyl chloride in pyridine introduces acetyl groups at the piperazine nitrogen .

Thiazole Ring Reactivity

• Electrophilic Substitution : The electron-rich thiazole undergoes bromination at the 5-position using NBS in CCl4 .

• Oxidation : 2,4-Dimethyl groups are oxidized to carboxylic acids using KMnO4 in acidic conditions .

Catalytic and Solvent Effects

• Microwave Assistance : Reduces reaction time for piperazine coupling from 8h to 30 minutes .

• Solvent Polarity : Polar aprotic solvents (DMF, DMSO) enhance coupling efficiency compared to nonpolar solvents .

Comparative Reactivity Insights

Reaction Site	Reactivity Trend	Key Influencing Factors
Piperazine NH	High (pKa ~8.5)	Solvent basicity, steric hindrance
Methanone Carbonyl	Moderate (susceptible to hydrolysis)	pH, temperature
Benzothiazole Methoxy	Low (requires strong bases for demethylation)	Electronic effects of substituents

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Thiazole- and Piperazine-Containing Compounds

Compound Name	Key Substituents/Modifications	Molecular Weight (g/mol)	Biological Activity (Reported)	Synthesis Method	Reference ID
Target Compound: (2,4-Dimethylthiazol-5-yl)(4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone	2,4-Dimethylthiazole; 4-methoxybenzo[d]thiazole	~428.5 (calculated)	Not explicitly reported	Likely multi-step coupling	-
4-(4-Methoxyphenyl)piperazin-1-ylmethanone	Piperidine instead of thiazole; 4-methoxyphenyl	~329.4	Not reported	Amide coupling
(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(isoxazol-5-yl)methanone	Ethoxybenzothiazole; isoxazole instead of thiazole	~414.5	Not reported	Condensation reaction
2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)sulfanyl]-1,3,4-thiadiazole	Thiadiazole core; sulfanyl linkages	~470.7	Antimicrobial (inferred)	Multi-step thioether formation
1-(Benzo[d][1,3]dioxol-5-yl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)cyclopropane-1-carboxamide	Cyclopropane-carboxamide; benzo[d][1,3]dioxole	~451.5	Not reported	Carboxylic acid coupling

Key Observations :

• Substituent Impact: Methoxy vs. Thiazole vs. Isoxazole: Replacement of thiazole with isoxazole (as in ) could modulate electronic properties and hydrogen-bonding capacity, affecting target engagement .
• Synthesis Complexity : The target compound likely requires multi-step synthesis involving piperazine functionalization and ketone coupling, similar to methods in .

Physicochemical Properties

• Solubility: The methoxy group in the target compound may improve aqueous solubility compared to non-polar analogues (e.g., ethyl or methyl derivatives) .
• Metabolic Stability : The piperazine linker is prone to oxidation, but methyl substituents on the thiazole could slow degradation .

Challenges :

• Steric hindrance from the 2,4-dimethylthiazole may reduce reaction yields, necessitating optimized catalysts or elevated temperatures .